Cas no 1805925-49-8 (3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-acetonitrile)

3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-acetonitrile is a specialized pyridine derivative with a unique structural framework, incorporating cyano, difluoromethyl, and methoxy functional groups. Its distinct molecular architecture makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring fluorinated pyridine motifs. The presence of the difluoromethyl group enhances metabolic stability and bioavailability, while the cyano and methoxy substituents contribute to its reactivity in further functionalization. This compound is particularly useful in cross-coupling reactions and heterocyclic chemistry, offering precise control over regioselectivity and electronic properties. Its high purity and stability under standard conditions ensure reliable performance in advanced synthetic applications.

3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-acetonitrile structure

1805925-49-8 structure

Product Name:3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-acetonitrile

CAS No:1805925-49-8

MF:C₁₀H₇F₂N₃O

MW:223.178888559341

CID:4875772

Update Time:2025-05-24

3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-acetonitrile
- Inchi： 1S/C10H7F2N3O/c1-16-10-7(5-14)6(2-3-13)4-8(15-10)9(11)12/h4,9H,2H2,1H3
- InChI Key： WLEASNLHBSBQEY-UHFFFAOYSA-N
- SMILES： FC(C1C=C(CC#N)C(C#N)=C(N=1)OC)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 329
XLogP3: 1.2
Topological Polar Surface Area: 69.7

3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029042685-1g	3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-acetonitrile	1805925-49-8	97%	1g	$1,579.40	2022-04-01

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Additional information on 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-acetonitrile

3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-acetonitrile: A Comprehensive Overview

3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-acetonitrile, also known by its CAS number 1805925-49-8, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and structural versatility. The molecule features a pyridine ring with multiple substituents, including a cyano group at position 3, a difluoromethyl group at position 6, and a methoxy group at position 2. Additionally, the acetonitrile group at position 4 further enhances the compound's reactivity and functional diversity.

The synthesis of 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-acetonitrile involves a series of intricate organic reactions, including nucleophilic substitutions, electrophilic substitutions, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of this compound. Researchers have also explored green chemistry approaches to minimize environmental impact during its production.

The structural complexity of this compound makes it an attractive candidate for various applications. In the field of pharmacology, 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-acetonitrile has shown potential as a lead compound in drug discovery programs targeting specific enzymes and receptors. Its cyano and acetonitrile groups contribute to hydrogen bonding capabilities, which are crucial for molecular interactions in biological systems. Recent studies have demonstrated its ability to inhibit certain kinases involved in cancer cell proliferation, suggesting its potential as an anticancer agent.

In materials science, this compound has been investigated for its electronic properties. The pyridine ring's aromaticity and the electron-withdrawing effects of the cyano and difluoromethyl groups make it suitable for applications in organic electronics. For example, it has been used as a building block in the synthesis of novel semiconducting materials for use in thin-film transistors and organic light-emitting diodes (OLEDs). The methoxy group at position 2 further modulates the molecule's solubility and stability, making it more amenable to such applications.

The environmental impact of 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-acetonitrile has also been a topic of recent research. Studies have focused on its biodegradability and toxicity profiles to assess its safety for industrial use. Preliminary findings suggest that under certain conditions, the compound can undergo enzymatic degradation, reducing its persistence in the environment. However, further research is needed to fully understand its ecological implications.

In conclusion, 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-acetonitrile is a multifaceted compound with promising applications across diverse scientific disciplines. Its unique structure enables it to serve as a versatile platform for chemical innovation, from drug discovery to materials science. As research continues to uncover its potential uses and optimize its synthesis pathways, this compound is poised to play an increasingly important role in advancing modern chemistry.